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Compound of Interest

Compound Name: 4-lodobenzoyl chloride

Cat. No.: B154574

An In-depth Technical Guide to 4-lodobenzoyl Chloride for Researchers and Drug
Development Professionals

This guide provides comprehensive technical information on 4-lodobenzoyl chloride (CAS
No. 1711-02-0), a key reagent in organic synthesis, particularly within pharmaceutical and
materials science research. It details the compound's properties, commercial availability from
various suppliers, a representative synthesis protocol, and standard quality control procedures.

Chemical and Physical Properties

4-lodobenzoyl chloride is a solid crystalline compound at room temperature. It is an important
building block used in the synthesis of more complex molecules due to its reactive acyl chloride
group and the presence of an iodine atom, which can participate in various cross-coupling
reactions.
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Property Value Reference
CAS Number 1711-02-0 [1112]
Molecular Formula C7H4CIIO [3]
Molecular Weight 266.46 g/mol [31[41[5]
Appearance White to pale cream crystals or 6]

powder
Melting Point 61-68 °C [3][6]
Boiling Point 120-121 °C at 1 mmHg
SMILES CIC(=O)clccc(l)ecl [5]

NJAKCIUOTIPYED-
InChiKey [3][4]
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Commercial Availability and Suppliers

4-lodobenzoyl chloride is readily available from a variety of chemical suppliers, typically at
purities of 97% or higher. Researchers can acquire quantities ranging from grams for laboratory
research to larger amounts for pilot-scale synthesis.

Supplier Purity Available Quantities
Sigma-Aldrich (Merck) 97% 50,25¢9

Thermo Scientific Chemicals 98% 59,25¢

TCI America >98.0% (GC) 59,25¢

Apollo Scientific 95% 25¢9,1009g,250¢9

Jigs Chemical R&D to Commercial Inquire for quantities
BLD Pharm Inquire Inquire for quantities
Alkali Scientific 97% 59
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Note: Pricing and availability are subject to change. It is recommended to consult the suppliers’
websites for the most current information.

Synthesis Protocol

4-lodobenzoyl chloride is most commonly synthesized from its corresponding carboxylic acid,
4-lodobenzoic acid. A general and effective method involves the use of a chlorinating agent
such as thionyl chloride or oxalyl chloride. The following is a representative experimental
protocol adapted from established procedures for the synthesis of substituted benzoyl
chlorides.[7]

Reaction: 4-lodobenzoic acid to 4-lodobenzoyl chloride
Materials:

4-lodobenzoic acid

Oxalyl chloride (or Thionyl chloride)

Anhydrous solvent (e.g., Dichloromethane, Toluene)

Catalytic amount of N,N-Dimethylformamide (DMF)
Procedure:

o Setup: A dry, round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a
gas outlet connected to a trap (to neutralize HCl and CO gas byproducts) is charged with 4-
lodobenzoic acid.

e Reagent Addition: Anhydrous solvent is added to the flask, followed by a catalytic amount of
DMF. The mixture is stirred to form a suspension.

» Oxalyl chloride (typically 1.5-2.0 equivalents) is added dropwise to the stirred suspension at
room temperature.

e Reaction: The reaction mixture is stirred at room temperature or gently heated (e.g., to 40-50
°C) until the evolution of gas ceases and the solid 4-lodobenzoic acid has completely
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dissolved. The reaction progress can be monitored by IR spectroscopy (disappearance of
the broad O-H stretch of the carboxylic acid).

o Work-up: Upon completion, the solvent and excess oxalyl chloride are removed under
reduced pressure using a rotary evaporator.

 Purification: The crude 4-lodobenzoyl chloride can be purified by vacuum distillation or
recrystallization from a suitable solvent (e.g., hexanes) to yield the final product.
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Reaction Setup
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Fig. 1: Synthesis workflow for 4-lodobenzoyl chloride.
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Applications in Research and Drug Development

4-lodobenzoyl chloride is a versatile intermediate. Its applications include:

Dopamine D4 Antagonists: Used in the preparation of N-(1-benzylpyrrolidin-3-
ylarylbenzamides, which have been investigated as potential antagonists for the human
dopamine D4 receptor.

Radiopaque Polymers: Employed in the chemical modification of polymers like
poly(allylamine) to render them visible under X-ray, creating potential contrast agents for
medical imaging.

Supramolecular Chemistry: Serves as a monomer for the synthesis of poly[1]rotaxanes,
which are mechanically interlocked molecules with applications in advanced materials.

Heterocyclic Synthesis: Acts as a reactant in the isocyanide-mediated synthesis of pyrroles
from imines and acetylenes.

Quality Control and Analytical Methods

Ensuring the purity and identity of 4-lodobenzoyl chloride is critical for its successful use in
synthesis. Quality control (QC) for this material typically involves a combination of
chromatographic and spectroscopic techniques, as well as classic titration methods.[8][9]

Key QC Tests:

Assay by Gas Chromatography (GC): This is a primary method for determining the purity of
the compound. It separates the main component from volatile impurities and residual
solvents.[6]

Assay by Titration: A common method for acyl chlorides involves reacting the compound with
a known excess of a nucleophile (e.g., an amine or alcohol) and then back-titrating the
unreacted nucleophile. Alternatively, the chloride content can be determined by hydrolysis
followed by titration.[6]

Identity by *H NMR: Proton Nuclear Magnetic Resonance (NMR) spectroscopy is used to
confirm the chemical structure. The spectrum of 4-lodobenzoyl chloride shows a
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characteristic pattern for the aromatic protons.[10]

« ldentity by Infrared (IR) Spectroscopy: IR spectroscopy is used to confirm the presence of

key functional groups, most notably the strong carbonyl (C=0) stretch of the acyl chloride,

typically found around 1770-1800 cm~1.

e Melting Point: The melting point range is a good indicator of purity. A sharp melting point

close to the literature value suggests high purity.
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Fig. 2: A typical quality control workflow for 4-lodobenzoyl chloride.

Safety and Handling

4-lodobenzoyl chloride is a corrosive substance that requires careful handling to avoid

contact with skin, eyes, and mucous membranes.[11]

o Hazard Classification: GHS classification indicates it causes severe skin burns and eye

damage (Skin Corrosion, Sub-category 1B).[11]

o Handling: Work should be conducted in a well-ventilated fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves.[11]
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
moisture and incompatible materials such as strong bases, alcohols, and oxidizing agents.
[11]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
This may involve neutralization or incineration by a licensed chemical disposal company.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jigschemical.com [jigschemical.com]

2. calpaclab.com [calpaclab.com]

3. 4-lodobenzoyl Chloride 98.0+%, TCI America 5 g | Buy Online | TCI America | Fisher
Scientific [fishersci.com]

e 4. 4-lodobenzoyl chloride | C7H4CIIO | CID 74373 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. chemeo.com [chemeo.com]

e 6. 4-lodobenzoyl chloride, 98% 25 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 7. Organic Syntheses Procedure [orgsyn.org]

» 8. chromatographyonline.com [chromatographyonline.com]

e 9. iacld.com [iacld.com]

e 10. 4-lodobenzoyl chloride(1711-02-0) 1H NMR [m.chemicalbook.com]
e 11. echemi.com [echemi.com]

 To cite this document: BenchChem. [Commercial availability and suppliers of 4-lodobenzoyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b154574#commercial-availability-and-suppliers-of-4-
iodobenzoyl-chloride]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.echemi.com/sds/4-iodobenzoyl-chloride-pd180521110284.html
https://www.echemi.com/sds/4-iodobenzoyl-chloride-pd180521110284.html
https://www.benchchem.com/product/b154574?utm_src=pdf-custom-synthesis
https://www.jigschemical.com/#!/intermediatesdetails/1711-02-0
https://www.calpaclab.com/4-iodobenzoyl-chloride-25g-each/spc-tci-i0508-25g
https://www.fishersci.com/shop/products/4-iodobenzoyl-chloride-tci-america-2/I05085G
https://www.fishersci.com/shop/products/4-iodobenzoyl-chloride-tci-america-2/I05085G
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzoyl-chloride
https://www.chemeo.com/cid/37-262-0/Benzoyl-chloride-4-iodo.pdf
https://www.thermofisher.com/order/catalog/product/B25388.14
https://www.thermofisher.com/order/catalog/product/B25388.14
https://orgsyn.org/demo.aspx?prep=CV7P0420
https://www.chromatographyonline.com/view/separation-science-drug-development-part-4-quality-control
https://www.iacld.com/UpFiles/Documents/7f80821e-56fd-4f15-bfb5-fac0e0469fc1.pdf
https://m.chemicalbook.com/SpectrumEN_1711-02-0_1HNMR.htm
https://www.echemi.com/sds/4-iodobenzoyl-chloride-pd180521110284.html
https://www.benchchem.com/product/b154574#commercial-availability-and-suppliers-of-4-iodobenzoyl-chloride
https://www.benchchem.com/product/b154574#commercial-availability-and-suppliers-of-4-iodobenzoyl-chloride
https://www.benchchem.com/product/b154574#commercial-availability-and-suppliers-of-4-iodobenzoyl-chloride
https://www.benchchem.com/product/b154574#commercial-availability-and-suppliers-of-4-iodobenzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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